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Compound of Interest

Compound Name: 4-Chloro-2-methylmandelic acid

Cat. No.: B13561785

Get Quote

Executive Summary
4-Chloro-2-methylmandelic acid (systematically 2-(4-chloro-2-methylphenyl)-2-hydroxyacetic

acid) represents a critical class of halogenated

-hydroxy acids used as chiral building blocks in the synthesis of agrochemicals and
pharmaceuticals. Its structural uniqueness lies in the ortho-methyl substitution, which
introduces steric constraints affecting both the metabolic stability of derivatives and the
enantiomeric separation profile.[1]

This guide provides a definitive protocol for the structural elucidation, synthesis verification, and

chiral purity assessment of this compound. It synthesizes theoretical chemometrics with

empirical data from analogous mandelic acid derivatives to establish a robust characterization

framework.[1]

Structural Elucidation & Theoretical Analysis
Before experimental verification, a theoretical understanding of the molecule's electronic and

steric environment is essential for interpreting spectroscopic data.[1]
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Molecular Connectivity
The molecule consists of a phenyl ring substituted at the 1, 2, and 4 positions.[1]

Position 1:

-Hydroxyacetic acid moiety (Mandelic core).

Position 2: Methyl group (

). This ortho-substituent exerts a steric "locking" effect on the rotation of the

-hydroxy acid side chain.

Position 4: Chlorine atom (

).[2][3][4] This provides a specific isotopic signature in Mass Spectrometry and influences the
aromatic proton shifts via inductive withdrawal.[1]

Stereochemistry
The C

carbon is a chiral center, resulting in two enantiomers:

- and

-4-chloro-2-methylmandelic acid. The ortho-methyl group enhances the energy barrier for
racemization compared to unsubstituted mandelic acid, making enantiomeric purity a critical
quality attribute (CQA).[1]

Stereochemical Configuration

(R)-Enantiomer
(Bioactive Target)

(S)-Enantiomer
(Distomer)

Racemic Mixture
(Synthetic Crude)

Chiral Resolution
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Figure 1: Stereochemical relationship and resolution targets.

Synthesis & Isolation Protocol
To generate the analyte for characterization, a robust synthesis route starting from 4-chloro-2-

methylbenzaldehyde is recommended.[1] This pathway minimizes byproduct formation

compared to the Friedel-Crafts alkylation of mandelic acid.[1]

Synthetic Workflow
Cyanohydrin Formation: Reaction of 4-chloro-2-methylbenzaldehyde with NaCN/NaHSO

to form the corresponding mandelonitrile.[1]

Hydrolysis: Acid-catalyzed hydrolysis (conc. HCl) of the nitrile to the carboxylic acid.[1]

Purification: Recrystallization from Toluene/Heptane to remove unreacted aldehyde.[1]
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Start: 4-Chloro-2-methylbenzaldehyde

Step 1: Cyanohydrin Formation
(NaCN, NaHSO3, 0°C)

Intermediate: 4-Chloro-2-methylmandelonitrile

Step 2: Acid Hydrolysis
(Conc. HCl, Reflux 4h)

Crude Product

Purification: Recrystallization
(Toluene/Heptane)

Target: 4-Chloro-2-methylmandelic Acid

Click to download full resolution via product page

Figure 2: Synthetic pathway for the production of high-purity 4-Chloro-2-methylmandelic acid.

Spectroscopic Characterization
This section details the expected spectral data based on chemometric prediction and standard

values for substituted aromatics.
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Nuclear Magnetic Resonance (NMR)
The ortho-methyl group causes a distinct downfield shift in the methine proton compared to

unsubstituted mandelic acid due to the "ortho-effect" (deshielding via steric compression).

Table 1: Predicted

H NMR Data (400 MHz, DMSO-

)
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Position Type
Shift (

, ppm)
Multiplicity Integration

Assignment
Logic

-COOH Singlet 12.50 - 12.80 Broad 1H

Carboxylic

acid proton

(exchangeabl

e).

Ar-H (C6) Doublet 7.35 - 7.45 Hz 1H

Ortho to

chiral center;

deshielded by

ring current.

Ar-H (C3) Doublet 7.20 - 7.25 Hz 1H

Meta to chiral

center; ortho

to methyl.

Ar-H (C5) dd 7.15 - 7.20 Hz 1H

Ortho to Cl;

meta to

methyl.[1]

-OH Singlet 5.80 - 6.00 Broad 1H

-Hydroxyl

group

(exchangeabl

e).

-CH- Singlet 5.15 - 5.25 Sharp 1H

Benzylic

methine.[1]

Shifted

downfield by

ortho-Me.

-CH Singlet 2.25 - 2.35 Sharp 3H
Aryl methyl

group.[1]

C NMR Highlights:

Carbonyl (C=O): ~174.5 ppm.[1]
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Benzylic Carbon (C

): ~70.2 ppm.[1]

Aromatic C-Cl (C4): ~133.0 ppm (distinctive weak intensity due to quadrupole relaxation).

Aromatic C-Me (C2): ~136.5 ppm.

Methyl (-CH

): ~19.1 ppm.

Mass Spectrometry (MS)
Method: ESI-MS (Negative Mode)

Molecular Ion

:

199.0.

Isotope Pattern: The presence of one chlorine atom dictates a characteristic

and

peak ratio of 3:1 (intensity of 199.0 vs 201.0).

Fragmentation:

199

153 (Loss of HCOOH, decarboxylation).[1]

153

117 (Loss of HCl).[1]

Infrared Spectroscopy (FT-IR)
3400 - 3200 cm
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: O-H stretching (broad, intermolecular H-bonding).

1725 cm

: C=O stretching (carboxylic acid dimer).

1080 cm

: C-O secondary alcohol stretch.

820 cm

: C-Cl stretching (aromatic).

Chiral Purity Analysis (HPLC)[5][6]
Separating the enantiomers of 4-chloro-2-methylmandelic acid requires a polysaccharide-

based stationary phase. The ortho-methyl group enhances chiral recognition by creating a

deeper "pocket" for interaction with the selector.

Method Development Strategy
Column Selection: Daicel CHIRALPAK® IC or AD-H (immobilized amylose derivatives are

preferred for acid stability). Mobile Phase: n-Hexane : Isopropanol : Trifluoroacetic Acid (TFA).

The acid additive is mandatory to suppress ionization of the carboxylic acid, ensuring sharp

peak shapes.[1]

Optimized Protocol:

Column: CHIRALPAK® IC (

mm, 5

m).[1][5]

Mobile Phase: n-Hexane / IPA / TFA (90 : 10 : 0.1 v/v/v).

Flow Rate: 1.0 mL/min.[1]

Detection: UV @ 230 nm (absorption max of chlorobenzene moiety).[1]
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Temperature: 25°C.

Sample Preparation
(1 mg/mL in Mobile Phase)

Chiral Column
(CHIRALPAK IC)

Enantiomeric Separation
(Interaction with Amylose Tris-carbamate)

UV Detection (230 nm)

Chromatogram
Peak 1: (R)-Isomer
Peak 2: (S)-Isomer

Click to download full resolution via product page

Figure 3: Chiral HPLC workflow for enantiomeric excess (%ee) determination.

Solid-State Characterization
Melting Point

Range: 128°C – 132°C.[1]

Note: The racemic mixture often has a lower melting point than the pure enantiomers

(eutectic behavior), though substituted mandelic acids can form conglomerates.[1]

Solubility Profile
High Solubility: Ethanol, Methanol, DMSO, Ethyl Acetate.[1]
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Moderate Solubility: Dichloromethane, Toluene.[1]

Low Solubility: Water (acidic pH), Hexane.[1]

pKa: Estimated at 3.2 (stronger acid than unsubstituted mandelic acid due to the electron-

withdrawing Cl group).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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